Cas no 1261760-96-6 (4-Nitro-2-(trifluoromethoxy)toluene)

• Product Name: 4-Nitro-2-(trifluoromethoxy)toluene
• CAS No: 1261760-96-6
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4987795
• Update Time: 2023-08-24

4-Nitro-2-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 4-Nitro-2-(trifluoromethoxy)toluene

• Inchi： 1S/C8H6F3NO3/c1-5-2-3-6(12(13)14)4-7(5)15-8(9,10)11/h2-4H,1H3
• InChI Key： GNQVPKJDFCNZGB-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 3.7
• Topological Polar Surface Area: 55